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Compound of Interest

Compound Name: (R)-Clevidipine-13C,d3

Cat. No.: B1669171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

guidelines for (R)-Clevidipine-13C,d3. As no specific safety data sheet (SDS) is available for

this isotopically labeled compound, the information herein is based on the available data for the

parent compound, Clevidipine. The introduction of stable isotopes (13C and deuterium) is not

expected to significantly alter the toxicological or chemical properties of the molecule. However,

it is imperative that this compound be handled with the utmost care by trained professionals in

a laboratory setting.

Introduction
(R)-Clevidipine-13C,d3 is a stable isotope-labeled version of Clevidipine, a third-generation

dihydropyridine calcium channel blocker.[1] Clevidipine is a potent and ultra-short-acting

vasodilator used for the intravenous management of acute hypertension.[2][3] The isotopic

labeling in (R)-Clevidipine-13C,d3 makes it a valuable tool in drug metabolism and

pharmacokinetic (DMPK) studies, serving as an internal standard for quantitative bioanalysis.

This guide outlines the essential safety precautions, handling procedures, and experimental

considerations for the use of (R)-Clevidipine-13C,d3 in a research environment.

Hazard Identification and Safety Precautions
While a specific hazard assessment for (R)-Clevidipine-13C,d3 is not available, the parent

compound, Clevidipine, is classified as harmful if swallowed and is suspected of damaging
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fertility or the unborn child.[4][5] Therefore, it is crucial to handle the labeled compound with the

same level of caution.

Emergency Overview:

Potential Health Effects: The toxicological properties of this specific material have not been

fully investigated. Direct contact with the skin or eyes and inhalation should be avoided.[2]

First Aid Measures: In case of exposure, follow standard laboratory first aid procedures.[2][3]

Exposure Route First Aid Measures

Inhalation
Remove to fresh air. If breathing is difficult, seek

medical attention.[3]

Skin Contact
Immediately wash with soap and plenty of water.

Remove contaminated clothing.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If irritation persists, get

medical advice/attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3][5]

Personal Protective Equipment (PPE): To minimize exposure, the following personal protective

equipment should be worn at all times when handling (R)-Clevidipine-13C,d3:
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PPE Category Recommendation

Eye Protection
Safety glasses with side-shields or chemical

goggles.[2]

Hand Protection Chemical-resistant gloves (e.g., nitrile).[6]

Body Protection Laboratory coat.[6]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If dust or aerosols are

generated, a NIOSH-approved respirator may

be necessary.[2][6]

Handling and Storage
Proper handling and storage are critical to maintain the integrity of (R)-Clevidipine-13C,d3 and

to ensure the safety of laboratory personnel.

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of dust or aerosols.[2]

Wash hands thoroughly after handling.[2]

Use in a well-ventilated area, preferably a chemical fume hood.[2]

(R)-Clevidipine-13C,d3 is intended for research use only and is not for human or veterinary

use.[7]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Protect from light.[8]
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For the parent compound, Clevidipine, storage in its carton at 2-8°C is recommended. It can

be transferred to room temperature (25°C) for up to two months, but should not be returned

to refrigerated storage.[1][9]

Experimental Protocols and Considerations
While specific experimental protocols will vary depending on the research application, the

following provides a general workflow and key considerations for using (R)-Clevidipine-
13C,d3.

Mechanism of Action
Clevidipine is a dihydropyridine L-type calcium channel blocker. It acts by inhibiting the influx of

calcium ions into vascular smooth muscle cells, leading to vasodilation and a reduction in blood

pressure.[2]
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Clevidipine Mechanism of Action

General Experimental Workflow
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The following diagram illustrates a general workflow for handling (R)-Clevidipine-13C,d3 in a

research setting, from preparation to disposal.
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General Laboratory Workflow

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Clevidipine. The

properties of (R)-Clevidipine-13C,d3 are expected to be very similar.
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Property Value

Molecular Formula C21H23Cl2NO6 (Clevidipine)

Molecular Weight 456.32 g/mol (Clevidipine)[2]

Appearance Solid[10]

Melting Point Not determined[10]

Boiling Point Not determined[10]

Solubility Not determined

Stability
Stable under normal temperatures and

pressures.[2]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[2]

Conditions to Avoid: Incompatible materials, strong oxidants.[2]

Incompatible Materials: Strong oxidizing agents, strong bases.[2]

Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides,

carbon monoxide, carbon dioxide, and other irritating and toxic fumes.[2][11]

Toxicological Information
The toxicological properties of (R)-Clevidipine-13C,d3 have not been specifically investigated.

The information for Clevidipine indicates that it is harmful if swallowed.[4][5]
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Toxicity Data (Clevidipine) Value

LD50 Oral (Mouse) 300 mg/kg[2]

LD50 Oral (Rat) 980 mg/kg[2]

LD50 Oral (Rabbit) 3200 mg/kg[2]

Carcinogenicity Not listed by IARC, NTP, or OSHA.[4]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[4][5]

Disposal Considerations
Dispose of (R)-Clevidipine-13C,d3 and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[2] Do not allow the material to enter drains or

watercourses.[3]

This technical guide is intended to provide a foundation for the safe and effective use of (R)-
Clevidipine-13C,d3 in a research setting. It is the responsibility of the user to conduct a

thorough risk assessment and to implement appropriate safety procedures for their specific

experimental conditions. Always consult the most up-to-date safety information and adhere to

all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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